Cas no 188614-01-9 (Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate)

• Product Name: Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate
• CAS No: 188614-01-9
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00449104
• CID: 66345
• PubChem ID: 699501
• Update Time: 2025-11-02

Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate
• Methyl-3-Oxo-3,4-Dihydro-2H-1,
• Methyl 3,4-dihydro-3-oxo-2H-benzo[b][1,4]thiazine-6-carboxylate
• Methyl 3,4-dihydro-3-oxo-2H-1,4-benzothiazine-6-carboxylate
• methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylate
• methyl 3-oxo-4H-1,4-benzothiazine-6-carboxylate
• METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOTHIAZINE-6-CARBOXYLATE
• Methyl 3-Oxo-2H-1,4-benzothiazine-6-carboxylate
• 3-oxo-4H-1,4-benzothiazine-6-carboxylic acid methyl ester
• 3-keto-4H-1,4-benzothiazine-6-carboxylic acid methyl ester
• 2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate
• 3-Oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid methyl ester
• PubChem13044
• Oprea1_321390
• KSC497G3B
• MLS001
• SCHEMBL750896
• 11N-523S
• EU-0014280
• UFSVRHNRNVVBJR-UHFFFAOYSA-N
• SR-01000506553-1
• W-206378
• 3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazine-6-carboxylic acid methyl ester
• SR-01000506553
• MFCD00449104
• A4169
• FT-0650460
• SY007629
• CHEMBL1541443
• AC-7549
• AM20060984
• MLS001005223
• CL3418
• Methyl3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate
• Z16219595
• CCG-114119
• AKOS001044267
• CS-W002612
• DTXSID00351403
• Methyl 3-oxo-3 pound not4-dihydro-2H-1 pound not4-benzothiazine-6-carboxylate
• SMR000348615
• HMS2686I15
• 188614-01-9
• methyl 3-oxo-2,4-dihydro-1,4-benzothiazine-6-carboxylate
• DB-011610
• 2H-1,4-benzothiazine-6-carboxylic acid, 3,4-dihydro-3-oxo-, methyl ester
• ALBB-020421

• MDL： MFCD00449104
• Inchi： 1S/C10H9NO3S/c1-14-10(13)6-2-3-8-7(4-6)11-9(12)5-15-8/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： UFSVRHNRNVVBJR-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=C(C(=O)OC)C=CC1=2)=O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 97-99 °C
• Boiling Point: 435.7℃ at 760 mmHg
• Flash Point: 217.3±28.7 °C
• Refractive Index: 1.605
• PSA: 80.70000
• LogP: 1.65540

Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate

Research Update on Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate (CAS: 188614-01-9) in Chemical and Biomedical Applications

Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate (CAS: 188614-01-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its benzothiazine core and ester functional group, has been explored for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its mechanism of action and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate and its derivatives. The study demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. Molecular docking simulations revealed that the compound binds effectively to the active site of COX-2, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. These findings are particularly relevant given the ongoing demand for safer and more effective anti-inflammatory agents with fewer side effects than traditional NSAIDs.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate was evaluated for its antimicrobial properties. The study highlighted its efficacy against a range of Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis, with minimal inhibitory concentrations (MICs) comparable to established antibiotics. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from many current antibiotics, which could help address the growing issue of antibiotic resistance.

Recent synthetic approaches to Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate have also been refined to improve yield and scalability. A 2023 Organic Process Research & Development paper detailed a green chemistry route using catalytic methods, reducing the reliance on hazardous reagents and minimizing waste. This advancement is critical for the compound's potential industrial-scale production, particularly if it progresses to clinical trials. The optimized synthesis not only enhances the compound's accessibility but also aligns with the pharmaceutical industry's increasing emphasis on sustainable practices.

Looking ahead, Methyl 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylate holds promise as a versatile scaffold for further drug development. Its multifaceted biological activities, coupled with recent synthetic improvements, position it as a compelling candidate for preclinical studies. Future research directions may include exploring its pharmacokinetic properties, toxicity profiles, and in vivo efficacy in disease models. As the scientific community continues to unravel its potential, this compound could emerge as a key player in addressing unmet medical needs across therapeutic areas.